![molecular formula C17H15F3N2O3 B7798155 Ethyl 2-({[3-(trifluoromethyl)anilino]carbonyl}amino)benzoate](/img/structure/B7798155.png)
Ethyl 2-({[3-(trifluoromethyl)anilino]carbonyl}amino)benzoate
Description
Ethyl 2-({[3-(trifluoromethyl)anilino]carbonyl}amino)benzoate is a useful research compound. Its molecular formula is C17H15F3N2O3 and its molecular weight is 352.31 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for Ethyl 2-({[3-(trifluoromethyl)anilino]carbonyl}amino)benzoate involves the reaction of ethyl 2-amino benzoate with trifluoromethyl aniline followed by the protection of the amine group with a carbonyl group and subsequent esterification with ethyl chloroformate.
Starting Materials
Ethyl 2-amino benzoate, Trifluoromethyl aniline, Ethyl chloroformate
Reaction
Step 1: Ethyl 2-amino benzoate is reacted with trifluoromethyl aniline in the presence of a suitable solvent and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form Ethyl 2-({[3-(trifluoromethyl)anilino]amino})benzoate., Step 2: The amine group in Ethyl 2-({[3-(trifluoromethyl)anilino]amino})benzoate is protected with a carbonyl group using a suitable reagent such as di-tert-butyl dicarbonate (Boc2O) to form Ethyl 2-({[3-(trifluoromethyl)anilino]carbonyl}amino)benzoate., Step 3: Ethyl 2-({[3-(trifluoromethyl)anilino]carbonyl}amino)benzoate is esterified with ethyl chloroformate in the presence of a suitable base such as triethylamine to form the final product, Ethyl 2-({[3-(trifluoromethyl)anilino]carbonyl}amino)benzoate.
properties
IUPAC Name |
ethyl 2-[[3-(trifluoromethyl)phenyl]carbamoylamino]benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3N2O3/c1-2-25-15(23)13-8-3-4-9-14(13)22-16(24)21-12-7-5-6-11(10-12)17(18,19)20/h3-10H,2H2,1H3,(H2,21,22,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLFDTBOCORSJDH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-({[3-(trifluoromethyl)anilino]carbonyl}amino)benzoate | |
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